3,6-difluoro-N-(3-hydroxy-4-methylpentyl)-2-methoxybenzamide

• IUPAC Name: 3,6-difluoro-N-(3-hydroxy-4-methylpentyl)-2-methoxybenzamide
• InChI: InChI=1S/C14H19F2NO3/c1-8(2)11(18)6-7-17-14(19)12-9(15)4-5-10(16)13(12)20-3/h4-5,8,11,18H,6-7H2,1-3H3,(H,17,19)
• InChI Key: FBVCWNOLFRZZKC-UHFFFAOYSA-N
• Canonical SMILES: CC(C)C(CCNC(=O)C1=C(C=CC(=C1OC)F)F)O
• Molecular Formula: C14H19F2NO3
• Molecular Weight: 287.30 g/mol

Description

3,6-difluoro-N-(3-hydroxy-4-methylpentyl)-2-methoxybenzamide is a novel chemical compound with potential applications in scientific research.

Mechanism of Action

The mechanism of action of 3,6-difluoro-N-(3-hydroxy-4-methylpentyl)-2-methoxybenzamide involves its interaction with specific ion channels in the brain, namely the voltage-gated sodium channels (VGSCs) and the transient receptor potential vanilloid 1 (TRPV1) channels. By modulating the activity of these channels, this compound can affect the excitability of neurons and alter the transmission of pain signals.
Biochemical and Physiological Effects
Studies have shown that this compound can reduce the activity of VGSCs and TRPV1 channels, resulting in decreased neuronal excitability and pain transmission. It has also been shown to have anti-inflammatory effects, potentially through its interaction with TRPV1 channels.

Advantages and Limitations for Lab Experiments

One advantage of using 3,6-difluoro-N-(3-hydroxy-4-methylpentyl)-2-methoxybenzamide in lab experiments is its specificity for certain ion channels, which allows for targeted manipulation of neuronal activity. However, its limited solubility in aqueous solutions may pose a challenge for some experiments.

Future Directions

There are several potential future directions for research involving 3,6-difluoro-N-(3-hydroxy-4-methylpentyl)-2-methoxybenzamide. These include further investigation of its effects on ion channels and neuronal activity, exploration of its potential therapeutic applications in neurological disorders and chronic pain, and development of more soluble derivatives for use in lab experiments. Additionally, studies could explore the potential interactions of this compound with other drugs or compounds.
In conclusion, this compound is a promising compound with potential applications in scientific research, particularly in the field of neuroscience. Its specificity for certain ion channels and potential therapeutic applications make it an interesting subject for further investigation.

Synthesis Methods

The synthesis of 3,6-difluoro-N-(3-hydroxy-4-methylpentyl)-2-methoxybenzamide involves the reaction of 3,6-difluoro-2-methoxybenzoic acid with 3-hydroxy-4-methylpentylamine in the presence of a coupling agent such as N,N'-dicyclohexylcarbodiimide (DCC). The resulting intermediate is then treated with methanol and hydrochloric acid to yield the final product.

Scientific Research Applications

3,6-difluoro-N-(3-hydroxy-4-methylpentyl)-2-methoxybenzamide has potential applications in scientific research, particularly in the field of neuroscience. It has been shown to modulate the activity of certain ion channels in the brain, which could have implications for the treatment of neurological disorders such as epilepsy and chronic pain.